3-Methyl-4-oxotetrahydrothiophene-3-carbonitrile

• Molecular Formula: C6H7NOS
• Molecular Weight: 141.19 g/mol
• IUPAC Name: 3-methyl-4-oxothiolane-3-carbonitrile
• InChI: InChI=1S/C6H7NOS/c1-6(3-7)4-9-2-5(6)8/h2,4H2,1H3
• InChI Key: WTVHIBMHSMFEPV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CSCC1=O)C#N

Description

3-Methyl-4-oxotetrahydrothiophene-3-carbonitrile is a useful research compound. Its molecular formula is C6H7NOS and its molecular weight is 141.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-oxotetrahydrothiophene-3-carbonitrile (0.50 g, 3.9 mmol) in anhydrous acetone (7.8 mL) was added potassium carbonate (1.63 g, 11.8 mmol), followed by iodomethane (0.56 g, 3.9 mmol). The resulting mixture was stirred at 35° C. for 1 hour. The mixture was cooled to ambient temperature, filtered, and carefully concentrated in vacuo to afford the title compound. The residue was carried forward without further purification.